Mephedrone-d3 hydrochloride

• CAS No.: 1189972-79-9
• Molecular Formula: C11H16ClNO
• Molecular Weight: 216.72 g/mol
• IUPAC Name: 1-(4-methylphenyl)-2-(trideuteriomethylamino)propan-1-one;hydrochloride
• InChI: InChI=1S/C11H15NO.ClH/c1-8-4-6-10(7-5-8)11(13)9(2)12-3;/h4-7,9,12H,1-3H3;1H/i3D3
• InChI Key: DLQZFTUKJGRPLZ-FJCVKDQNSA-N
• Isomeric SMILES: [2H]C([2H])([2H])NC(C)C(=O)C1=CC=C(C=C1)C.Cl
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)C(C)NC.Cl

Description

Contextualization within New Psychoactive Substance (NPS) Analytical Research

The emergence of a vast number of NPS, including synthetic cathinones like mephedrone (B570743), presents significant challenges for analytical laboratories. lgcstandards.comcaymanchem.com These substances are often found in complex matrices such as blood, urine, hair, and oral fluid, necessitating highly sensitive and specific analytical methods for their detection and quantification. researchgate.netkcl.ac.uk

Mephedrone-d3 hydrochloride is instrumental in developing and validating these analytical methods, particularly those employing gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS). glpbio.comcaymanchem.comcerilliant.com In a study focused on developing a GC-MS quantification method for mephedrone in plasma and urine, the use of an internal standard like this compound is crucial for accurate pharmacokinetic analysis. upf.edu Similarly, research on the quantitative analysis of mephedrone and its metabolites in human hair utilizes this compound to ensure the reliability and reproducibility of the method. researchgate.net

The availability of certified reference materials for NPS and their isotopically labeled analogs is essential for the forensic community to keep pace with the evolving landscape of designer drugs. lgcstandards.comcaymanchem.com These standards allow for the unambiguous identification and confirmation of illicit substances in seized materials and biological specimens.

Fundamental Role of Deuterated Compounds in Scientific Quantification

The use of deuterated compounds, such as this compound, is a cornerstone of a powerful analytical technique known as isotope dilution mass spectrometry (IDMS). nih.govmdpi.comcore.ac.uk This method is considered a primary ratio method and offers high accuracy and precision in quantitative analysis. core.ac.uk

The fundamental principle of IDMS lies in the addition of a known amount of an isotopically labeled version of the analyte (the "spike" or internal standard) to the sample before any processing or analysis. mdpi.comrsc.org In this case, this compound acts as the internal standard for the non-deuterated mephedrone.

Key aspects of using deuterated compounds in quantification include:

Similar Chemical and Physical Properties: Deuterated compounds exhibit nearly identical chemical and physical properties to their non-deuterated counterparts. businessresearchinsights.com This ensures they behave similarly during sample preparation, extraction, and chromatographic separation, effectively compensating for any sample loss or degradation.

Mass Spectrometric Distinction: While chemically similar, the deuterated standard is easily distinguished from the native analyte by a mass spectrometer due to the mass difference imparted by the deuterium (B1214612) atoms. scielo.org.mx this compound has a higher molecular weight than mephedrone. caymanchem.comcaymanchem.com

Accurate Quantification: By measuring the ratio of the signal from the native analyte to the signal from the known amount of the deuterated internal standard, the concentration of the analyte in the original sample can be determined with high accuracy. nih.govresearchgate.net This ratiometric measurement corrects for variations in instrument response and matrix effects, which can suppress or enhance the analyte signal in complex samples. rsc.orgdntb.gov.ua

The development of new and efficient methods for deuteration continues to be an active area of research, as the demand for high-quality isotopically labeled standards for quantitative analysis by LC-MS and other techniques remains high. mdpi.com

Synthesis and Isotopic Labeling Methodologies of Mephedrone D3 Hydrochloride

Deuterium (B1214612) Incorporation Techniques

The synthesis of Mephedrone-d3 hydrochloride follows the general synthetic pathway for mephedrone (B570743), with the crucial difference being the use of a deuterated precursor to introduce the isotopic label at a specific position. nih.govprepchem.com The most common synthesis of mephedrone starts with 4'-methylpropiophenone. lookchem.comunodc.orgcymitquimica.com

To produce the d3-labeled analog, the synthesis begins with 4'-(methyl-d3)-propiophenone. This deuterated starting material is key to the entire process. The synthesis proceeds via a two-step process:

α-Bromination: 4'-(methyl-d3)-propiophenone is reacted with bromine (Br₂) in an acidic medium, such as glacial acetic acid. This reaction selectively brominates the carbon atom alpha to the ketone, yielding the intermediate (±)-2-bromo-1-(4-(methyl-d3)phenyl)propan-1-one.

Amination: The resulting α-bromoketone intermediate is then reacted with methylamine (B109427) (CH₃NH₂). This nucleophilic substitution reaction replaces the bromine atom with a methylamino group. The reaction is typically carried out in the presence of a base or an acid scavenger like triethylamine (B128534) to neutralize the hydrogen bromide byproduct. nih.gov

Finally, the product is treated with hydrochloric acid (HCl) to form the stable hydrochloride salt, (±)-Mephedrone-d3 hydrochloride, which is often isolated as a white to off-white solid. unodc.orglgcstandards.com Because this synthetic route does not involve chiral-specific reagents or catalysts, the final product is a racemic mixture.

Assessment of Isotopic Purity and Labeling Efficiency

Confirming the isotopic purity and the efficiency of the deuterium labeling is critical for the function of this compound as an analytical standard. Several analytical techniques are employed to characterize the final product.

High-Resolution Mass Spectrometry (HRMS): This is the primary method for determining isotopic purity. HRMS can distinguish between molecules with very small mass differences, such as those containing different numbers of deuterium atoms (isotopologues). lgcstandards.comkcl.ac.uk By analyzing the mass distribution, the percentage of the desired d3-labeled compound can be quantified relative to any d0 (unlabeled), d1, or d2 species. Certificates of Analysis for commercially available standards show isotopic purities often exceeding 99%, with minimal presence of lesser-deuterated forms. lgcstandards.comlgcstandards.com

Tandem Mass Spectrometry (MS/MS): In LC-MS/MS or GC-MS analysis, the labeled and unlabeled compounds are differentiated by their specific precursor and product ion masses. The fragmentation patterns are similar, but the fragments containing the deuterated methyl group will have a mass shift of +3 Da. researchgate.nethpst.cz This allows for precise quantification of the unlabeled analyte without interference from the internal standard.

Table 1: Comparison of Mass Spectrometry Data for Mephedrone and Mephedrone-d3

Compound	Precursor Ion (m/z)	Monitored Product Ions (m/z)	Reference
Mephedrone	178.1	160.1 / 145.0	hpst.cz
Mephedrone-d3	181.1	163.1 / 148.1	hpst.cz

Table 2: Example Certificate of Analysis Data for this compound

Parameter	Specification	Method	Reference
Chemical Purity	98%	HPLC	lgcstandards.com
Isotopic Purity	>99.9%	Mass Spectrometry	lgcstandards.com
Isotopic Distribution	d3 = 100.00%	Mass Spectrometry	lgcstandards.com
Identity Confirmation	Conforms to Structure	¹H-NMR, MS	lgcstandards.com

Stereochemical Considerations in Deuterated Analog Synthesis

Mephedrone possesses a chiral center at the alpha-carbon (the carbon atom adjacent to both the carbonyl group and the methylamino group), meaning it exists as two non-superimposable mirror images, or enantiomers: (S)-mephedrone and (R)-mephedrone. researchgate.netmdpi.com These enantiomers can exhibit different pharmacological activities. nih.govresearchgate.net

The standard synthesis method described in section 2.1, starting from 4'-(methyl-d3)-propiophenone, is not stereoselective. The α-bromination and subsequent amination steps create the chiral center without favoring the formation of one enantiomer over the other. Consequently, the resulting this compound is a racemic mixture, correctly referred to as (±)-Mephedrone-d3 hydrochloride, containing an equal 50:50 ratio of the (S)- and (R)-enantiomers. nih.gov For its use as an internal standard in the quantification of racemic mephedrone, a racemic deuterated standard is appropriate.

However, if the goal is to study or quantify a specific enantiomer of mephedrone, an enantiomerically pure deuterated standard would be required. Two main strategies can achieve this:

Chiral Separation: The racemic mixture of Mephedrone-d3 can be separated into its individual enantiomers. Techniques such as chiral High-Performance Liquid Chromatography (HPLC) using polysaccharide-based columns or chiral Capillary Electrophoresis (CE) with cyclodextrins as chiral selectors are effective for this purpose. nih.govnih.govbath.ac.uk

Enantioselective Synthesis: This approach involves building the molecule from a chiral starting material to directly produce the desired enantiomer. For example, enantiomerically pure cathinones can be synthesized starting from natural amino acids, such as (S)-alanine, which sets the stereochemistry early in the synthetic sequence. mdpi.com This method is more complex but avoids the need for subsequent separation.

The separation of deuterated and non-deuterated enantiomers (enantioisotopologues) can be a complex analytical challenge, sometimes requiring specialized chromatographic conditions. nih.gov

Advanced Analytical Method Development and Validation Utilizing Mephedrone D3 Hydrochloride As an Internal Standard

Liquid Chromatography-Mass Spectrometry (LC-MS) Based Quantitative Analysis

LC-MS has become a primary technique for the analysis of synthetic cathinones due to its high sensitivity and specificity, often eliminating the need for chemical derivatization required in gas chromatography. researchgate.netcore.ac.uk Mephedrone-d3 is frequently employed as the internal standard in these assays to ensure accuracy. cuny.edunih.gov

Ultra Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS)

The coupling of Ultra Performance Liquid Chromatography (UPLC) with tandem mass spectrometry (MS/MS) offers enhanced resolution and significantly reduced analysis times compared to conventional HPLC. Methods utilizing UPLC-MS/MS for mephedrone (B570743) quantification consistently employ Mephedrone-d3 as an internal standard to correct for matrix effects and procedural losses. researchgate.net

In a validated method for analyzing 19 psychoactive substances in whole blood, UPLC-MS/MS was used with a Poroshell 120 EC-C18 analytical column. mdpi.com The separation was achieved using a gradient mobile phase of 0.1% formic acid in acetonitrile (B52724) and 0.1% formic acid in water, with a total run time of 9 minutes. mdpi.com Another "dilute-and-shoot" LC-MS/MS method for urine analysis achieved a cycle time of just 2.5 minutes, demonstrating the high-throughput capabilities of modern systems. spectroscopyonline.com

Research findings have demonstrated the successful validation of UPLC-MS/MS methods for mephedrone and its metabolites in various biological samples. For instance, a method for the simultaneous quantification of mephedrone and five of its phase I metabolites in human whole blood was validated for linearity over concentration ranges of 0.2-2 ng/mL to 10-100 ng/mL, depending on the analyte. kcl.ac.uk Similarly, a chiral LC-MS/MS method for mephedrone enantiomers in whole blood was validated with a linear range of 8-200 ng/mL. semanticscholar.org

Table 1: UPLC-MS/MS Method Parameters for Mephedrone Analysis Using Mephedrone-d3 HCl IS

Parameter	Finding	Source
Linearity Range (Whole Blood)	0.2 to 100 ng/mL	kcl.ac.uk
Linearity Range (Chiral, Whole Blood)	8 to 200 ng/mL	semanticscholar.org
Lower Limit of Quantification (LLOQ)	0.2 ng/mL	kcl.ac.uk
Lower Limit of Detection (LOD)	0.05 ng/mL	kcl.ac.uk
Intra-day Accuracy	96.7-106%	kcl.ac.uk
Intra-day Precision	< 7%	kcl.ac.uk

Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS)

Liquid chromatography combined with high-resolution mass spectrometry (LC-HRMS), such as time-of-flight (TOF) or Orbitrap analyzers, provides highly accurate mass measurements, which enhances confidence in compound identification. These methods are invaluable for screening and quantifying novel psychoactive substances.

A validated method for identifying and quantifying 22 synthetic cathinones in blood and urine utilized liquid chromatography-quadrupole/time-of-flight (LC-Q/TOF) mass spectrometry. nih.gov The method employed nine deuterated internal standards, including analogs for cathinones, to ensure accurate quantification. Using traditional reversed-phase chromatography, the method successfully separated all positional isomers within a 12-minute run time. nih.gov The limits of quantitation (LOQ) in both blood and urine matrices were established between 0.25 and 5 ng/mL. nih.gov The high mass accuracy of HRMS helps to distinguish analytes from endogenous matrix interferences, a critical aspect of method selectivity. nih.gov

Gas Chromatography-Mass Spectrometry (GC-MS) Applications

GC-MS is a well-established technique for the forensic analysis of drugs. For polar compounds like mephedrone, which contain a secondary amine group, derivatization is typically required to improve volatility and chromatographic peak shape. researchgate.netupf.edunih.gov Mephedrone-d3 is a suitable internal standard for GC-MS analysis, provided the derivatization process does not cause hydrogen-deuterium exchange, which could compromise quantification. cerilliant.com

Derivatization Techniques for Enhanced Chromatographic Resolution and Detection

Chemical derivatization is a key step in the GC-MS analysis of mephedrone. The goal is to convert the polar N-H group into a less polar, more volatile moiety. Several derivatizing agents have been successfully used.

Acylating Agents: Reagents such as trifluoroacetic anhydride (B1165640) (TFAA), pentafluoropropionic anhydride (PFPA), and heptafluorobutyric anhydride (HFBA) are commonly used. oup.comrsc.org A comparative study of six acylation reagents found that PFPA and HFBA were the best choices for derivatizing synthetic cathinones based on validation parameters. rsc.org One study specifically highlighted that TFAA derivatization is an effective method that prevents the loss of the deuterium (B1214612) label from Mephedrone-d3 during GC-MS fragmentation. cerilliant.com In another study, the polar N-H group of mephedrone was derivatized using a 2:1 mixture of PFPA and ethyl acetate. frontiersin.org

Silylating Agents: N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) is another effective derivatizing agent. A validated GC-MS method for quantifying mephedrone in human plasma and urine involved derivatization with MSTFA following a liquid-liquid extraction. researchgate.netupf.edunih.govoup.com

The choice of derivatizing agent can influence the fragmentation pattern and sensitivity of the analysis. For example, HFBA tends to produce more ions and complex fragmentation patterns, while acetic and propionic anhydride derivatives yield high relative abundance for many cathinones. rsc.org

Table 2: Common Derivatizing Agents for GC-MS Analysis of Mephedrone

Agent Class	Specific Reagent	Reference
Acylating	Trifluoroacetic anhydride (TFAA)	cerilliant.com
Acylating	Pentafluoropropionic anhydride (PFPA)	rsc.orgfrontiersin.org
Acylating	Heptafluorobutyric anhydride (HFBA)	oup.comrsc.org
Silylating	N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA)	upf.edunih.govoup.com

Method Validation Protocols for Biological Matrices

For any quantitative method to be used in a clinical or forensic setting, it must undergo rigorous validation to ensure its reliability. The use of Mephedrone-d3 hydrochloride is integral to this process, particularly for assessing linearity and selectivity. Validation is typically performed in accordance with guidelines from bodies like the Scientific Working Group for Forensic Toxicology (SWGTOX). nih.gov

Selectivity and Linearity Assessment

Selectivity is the ability of the method to differentiate and quantify the analyte in the presence of other components in the sample. kcl.ac.uk In the context of mephedrone analysis, this includes distinguishing it from endogenous matrix components, other drugs, and structurally similar compounds. Validation protocols assess selectivity by analyzing blank matrix samples from multiple sources to check for interferences at the retention time of the analyte and internal standard. mdpi.comkcl.ac.uk Furthermore, samples are spiked with a high concentration of potentially interfering substances to demonstrate a lack of impact on the quantification of mephedrone. mdpi.comhpst.cz The use of two specific multiple reaction monitoring (MRM) transitions for both the analyte and the Mephedrone-d3 internal standard provides a high degree of selectivity in LC-MS/MS methods. hpst.cz

Linearity demonstrates the proportional relationship between the concentration of the analyte and the instrument's response over a specified range. To assess linearity, a series of calibration standards are prepared by spiking blank biological matrix with known concentrations of mephedrone and a constant concentration of Mephedrone-d3 HCl. The response ratio (analyte peak area / IS peak area) is plotted against the analyte concentration. A linear regression analysis is performed, and the coefficient of determination (r²) is calculated. An r² value greater than 0.99 is typically required to demonstrate acceptable linearity. kcl.ac.ukhpst.czresearchgate.net

Validated methods have shown excellent linearity for mephedrone quantification across a wide range of concentrations suitable for toxicological analysis.

Table 3: Examples of Linearity in Validated Methods Using Mephedrone-d3 HCl

Matrix	Analytical Technique	Linear Range	Coefficient of Determination (r²)	Source
Urine	LC/MS/MS	1 - 5,000 ng/mL	> 0.99	hpst.cz
Plasma	GC-MS	5 - 300 ng/mL	Linear	researchgate.netnih.gov
Urine	GC-MS	20 - 1,500 ng/mL	Linear	researchgate.netnih.gov
Whole Blood	LC-MS/MS	0.2 - 100 ng/mL	> 0.998	kcl.ac.uk
Human Hair	LC-MS/MS	5 - 100 pg/mg	Linear	researchgate.net

Limits of Detection (LOD) and Quantification (LOQ) Determination

The limit of detection (LOD) and limit of quantification (LOQ) are fundamental parameters in method validation, establishing the lowest concentration of an analyte that can be reliably detected and quantified, respectively. In a detailed study developing and validating a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the simultaneous quantification of mephedrone and its five phase I metabolites in human whole blood, this compound was used as the internal standard. kcl.ac.uk

The LOD was defined as the lowest concentration at which all three ions (two qualifiers and one quantifier) were present with a signal-to-noise ratio of at least 3. The LOQ was the lowest concentration that could be quantified with acceptable precision and accuracy. The established LOD and LOQ values for mephedrone and its metabolites in this study are presented in the table below. kcl.ac.uk

Analyte	Limit of Detection (LOD) (pg/mL)	Limit of Quantification (LOQ) (pg/mL)
Mephedrone (MEPH)	50	200
Dihydro-mephedrone (DHM)	50	200
Nor-mephedrone (NOR)	50	200
Hydroxytolyl-mephedrone (HYDROXY)	50	200
4-Carboxy-mephedrone (4-CARBOXY)	500	2000
Dihydro-nor-mephedrone (DHNM)	50	200

Data sourced from a study on the stability of mephedrone and its metabolites in human whole blood. kcl.ac.uk

Precision and Accuracy Evaluation

Precision, typically expressed as the percentage relative standard deviation (%RSD), measures the closeness of repeated measurements, while accuracy reflects the closeness of a measured value to a known true value. The use of an isotopic-labeled internal standard like this compound is crucial for achieving high precision and accuracy by compensating for variations in sample preparation and instrument response.

In the aforementioned validation study, intra-day precision and accuracy were assessed by analyzing quality control (QC) samples at low, medium, and high concentrations on the same day (n=6). kcl.ac.uk Inter-day precision and accuracy were determined by analyzing QC samples on three different days. kcl.ac.uk The results, demonstrating acceptable precision and accuracy within established guidelines, are summarized below.

Intra-day Precision and Accuracy

Analyte	Concentration Level	Intra-day Precision (%RSD)	Intra-day Accuracy (%)
Mephedrone (MEPH)	Low, Medium, High	1.44 - 4.33	96.7 - 106
Dihydro-mephedrone (DHM)	Low, Medium, High	0.924 - 4.65	91.1 - 109
Nor-mephedrone (NOR)	Low, Medium, High	1.58 - 4.87	89.7 - 97.0
Hydroxytolyl-mephedrone (HYDROXY)	Low, Medium, High	1.55 - 6.57	94.3 - 115
4-Carboxy-mephedrone (4-CARBOXY)	Low, Medium, High	1.36 - 5.97	97.0 - 114

Data represents the range of values obtained across low, medium, and high QC levels. kcl.ac.uk

Inter-day Precision and Accuracy The inter-day precision and accuracy results were also within acceptable limits, with the %RSD being less than 8.5% and accuracy within ±9.0% of the target concentration across the validated range for all analytes. kcl.ac.uk

Recovery and Matrix Effect Characterization

Analyte recovery and matrix effects are critical parameters to evaluate in bioanalytical methods. Recovery assesses the efficiency of the extraction process, while the matrix effect evaluates the influence of co-eluting endogenous components on the ionization of the target analyte. This compound helps to correct for variability in both of these phenomena.

In the validation study, recovery was determined by comparing the peak areas of analytes in pre-extraction spiked samples to those in post-extraction spiked samples. kcl.ac.uk The matrix effect was evaluated by comparing the peak areas in post-extraction spiked whole blood samples to those in neat solutions. kcl.ac.uk

Analyte	Recovery (%)	Matrix Effect (%)
Mephedrone (MEPH)	32.5 - 88.3	71.0 - 108
Dihydro-mephedrone (DHM)	32.5 - 88.3	71.0 - 108
Nor-mephedrone (NOR)	32.5 - 88.3	71.0 - 108
Hydroxytolyl-mephedrone (HYDROXY)	32.5 - 88.3	71.0 - 108
4-Carboxy-mephedrone (4-CARBOXY)	32.5 - 88.3	71.0 - 108
Dihydro-nor-mephedrone (DHNM)	32.5 - 88.3	71.0 - 108

Data represents the range of values obtained for the analytes in the study. kcl.ac.uk

Role as a Certified Reference Material (CRM) in Analytical Metrology

This compound is available as a Certified Reference Material (CRM) from various manufacturers. caymanchem.comcerilliant.comsigmaaldrich.com CRMs are "gold standard" reference materials used for calibration, method validation, and quality control in analytical laboratories. cerilliant.com They play a fundamental role in analytical metrology by ensuring the traceability of measurement results to a known reference, often the International System of Units (SI). cerilliant.com

The use of this compound as a CRM ensures that analytical measurements are accurate, comparable across different laboratories, and fit for their intended purpose, which is crucial in forensic toxicology and clinical analysis where results can have significant legal and medical implications. cerilliant.com

A Certificate of Analysis (CoA) for a this compound CRM typically provides comprehensive information, including:

Certified Concentration and Uncertainty: The exact concentration of the solution and the associated measurement uncertainty, calculated according to guidelines such as the Guide to the Expression of Uncertainty in Measurement (GUM). cerilliant.com

Purity: The chemical purity of the material, often determined by multiple analytical techniques. cerilliant.com

Statement of Metrological Traceability: A declaration of how the certified value is linked to national or international standards. caymanchem.com

Characterization Methods: Details of the analytical methods used to certify the material, such as chromatography and mass spectrometry. cerilliant.comcerilliant.com

Homogeneity and Stability Data: Information confirming that the material is uniform and stable under specified storage conditions.

By providing a well-characterized and reliable standard, this compound as a CRM underpins the entire quality assurance framework of an analytical laboratory, ensuring the defensibility and integrity of the generated data. cerilliant.com

Application in Mephedrone Metabolism Pathway Elucidation

In Vitro Metabolic Studies Using Cellular and Subcellular Models

In vitro models are fundamental in characterizing the metabolic pathways of xenobiotics like mephedrone (B570743). These systems, which include hepatic microsomal preparations and isolated hepatocytes, allow for the controlled investigation of metabolic reactions, minimizing the complexities and ethical considerations of in vivo studies. nih.govfrontiersin.org

Hepatic Microsomal Preparations and Isolated Hepatocytes

Hepatic microsomes, which are vesicles of the endoplasmic reticulum isolated from liver cells, are rich in drug-metabolizing enzymes, particularly the cytochrome P450 (CYP) superfamily. nih.govfrontiersin.org They are a standard tool for studying Phase I metabolic reactions. Studies using human liver microsomes (HLM) have been instrumental in identifying the primary enzymes responsible for mephedrone's initial biotransformation steps. nih.govresearchgate.net Isolated hepatocytes, which are whole liver cells, provide a more complete metabolic picture as they contain both Phase I and Phase II enzymes, allowing for the investigation of conjugation reactions as well. frontiersin.orgkcl.ac.uk

Identification of Phase I Metabolites: N-demethylation, Carbonyl Reduction, and Hydroxylation Products

In vitro studies utilizing models such as hepatic microsomes have successfully identified the three main Phase I metabolic pathways for mephedrone. researchgate.netnih.govnih.gov These pathways are:

N-demethylation: The removal of the methyl group from the nitrogen atom, leading to the formation of normephedrone. nih.govkcl.ac.uk

Carbonyl Reduction: The reduction of the ketone group to a hydroxyl group, resulting in the formation of dihydromephedrone. nih.govkcl.ac.uk

Hydroxylation: The addition of a hydroxyl group to the tolyl (methylphenyl) ring, producing hydroxytolyl-mephedrone. nih.govkcl.ac.uk

These reactions are the initial steps in the body's process to make the compound more water-soluble and easier to excrete. The identification of these metabolites is crucial for understanding the potential for active metabolites and for developing comprehensive toxicological screening methods.

Investigation of Phase II Conjugation Pathways

Following Phase I metabolism, the resulting metabolites can undergo Phase II conjugation reactions, where an endogenous molecule is attached to the metabolite to further increase its water solubility and facilitate its elimination. While Phase I metabolism has been more extensively studied, research has also shed light on the Phase II pathways of mephedrone. Glucuronidation, the conjugation with glucuronic acid, has been identified as a significant Phase II pathway for mephedrone metabolites. researchgate.netunodc.org More uniquely, a novel succinyl conjugate of a mephedrone metabolite has also been discovered in human urine, highlighting the complexity of its biotransformation. researchgate.net

Identification of Enzyme Systems Responsible for Mephedrone Biotransformation, e.g., Cytochrome P450 2D6 (CYP2D6)

A key finding from in vitro studies is the identification of the specific enzymes responsible for mephedrone metabolism. Research using cDNA-expressed CYP enzymes and human liver microsomal preparations has pinpointed Cytochrome P450 2D6 (CYP2D6) as the primary enzyme involved in the Phase I metabolism of mephedrone. nih.govkcl.ac.ukmdpi.com While other CYP enzymes may have a minor role, CYP2D6 is the main catalyst for the initial N-demethylation, carbonyl reduction, and hydroxylation reactions. nih.govunife.it The significant role of CYP2D6 is important because this enzyme is known for its genetic polymorphism, which can lead to variations in metabolic activity among individuals and potentially affect the drug's efficacy and toxicity. kcl.ac.ukmdpi.com

Comparative Metabolism Studies Across Biological Systems (e.g., in vitro models vs. observational research matrices)

Comparing the metabolic profiles obtained from in vitro models with those from in vivo samples, such as urine and blood from observational studies, is essential for validating the relevance of the in vitro findings. nih.govupf.edu Studies have shown a good correlation between the metabolites identified in hepatic microsome incubations and those detected in the urine of individuals who have consumed mephedrone. nih.govresearchgate.net For example, normephedrone, dihydromephedrone, and hydroxytolyl-mephedrone, all identified in vitro, have also been consistently found in human urine samples. nih.govnih.gov However, some metabolites may be present in different proportions, and some minor metabolites found in vivo may not be readily detected in vitro. researchgate.net These comparative analyses help to build a more complete and accurate picture of how mephedrone is processed in the body.

Data Tables

Table 1: Major Phase I Metabolites of Mephedrone

Metabolite Name	Metabolic Pathway	Reference
Normephedrone	N-demethylation	nih.govkcl.ac.uk
Dihydromephedrone	Carbonyl Reduction	nih.govkcl.ac.uk
Hydroxytolyl-mephedrone	Hydroxylation	nih.govkcl.ac.uk

Table 2: Primary Enzyme Responsible for Mephedrone Phase I Metabolism

Enzyme	Function	Reference
Cytochrome P450 2D6 (CYP2D6)	Catalyzes N-demethylation, carbonyl reduction, and hydroxylation	nih.govkcl.ac.ukmdpi.com

Forensic and Toxicological Research Applications of Mephedrone D3 Hydrochloride

Development of Quantitative Methods for Forensic Investigations

The accurate quantification of mephedrone (B570743) in biological samples is paramount for forensic investigations. Mephedrone-d3 hydrochloride is extensively used as an internal standard in various analytical techniques to ensure the reliability of these measurements. cerilliant.comcaymanchem.com

Gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) are the most common methods for the determination of mephedrone. upf.edukcl.ac.uk In these methods, a known amount of this compound is added to the biological sample (e.g., plasma, urine) at the beginning of the sample preparation process. upf.edunih.gov This allows for the correction of any analyte loss during extraction, derivatization, and instrumental analysis, as both the analyte and the internal standard are affected similarly by these processes. oup.com

For instance, a GC-MS method for mephedrone quantification in plasma and urine involved liquid-liquid extraction and derivatization with N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) prior to analysis. upf.edu Mephedrone-d3 was used as the internal standard to construct calibration curves covering concentration ranges of 5–300 ng/mL in plasma and 20–1500 ng/mL in urine. upf.edu Similarly, LC-MS/MS methods have been developed for the simultaneous detection of mephedrone and other new psychoactive substances (NPS) in various matrices, including dried blood spots, oral fluid, and hair, with mephedrone-d3 serving as the internal standard. upf.educhromatographyonline.comoup.com

The use of deuterated internal standards like this compound is crucial for minimizing matrix effects, which are a significant source of error in LC-MS/MS analysis. oup.comcuny.edu Matrix effects, caused by other components in the biological sample, can suppress or enhance the ionization of the target analyte, leading to inaccurate quantification. cuny.edu By using a stable isotope-labeled internal standard, these effects can be effectively compensated for, thereby improving the accuracy and precision of the method. oup.com

Below is an interactive data table summarizing key parameters of a validated LC-MS/MS method for the quantitative analysis of mephedrone in urine, utilizing mephedrone-d3 as an internal standard. hpst.cz

Parameter	Value
Analytical Technique	LC-MS/MS
Internal Standard	Mephedrone-d3
Matrix	Synthetic Urine
Calibration Range	1 - 5000 ng/mL
Positive Cutoff	25 ng/mL
QC Levels	10 ng/mL and 31 ng/mL
Ionization Mode	Electrospray Ionization (ESI), Positive
Detection Mode	Multiple Reaction Monitoring (MRM)

This table illustrates typical parameters for a quantitative method. Specific values can vary between laboratories and applications.

Stability Assessments of Mephedrone and its Metabolites in Diverse Biological Specimens

Understanding the stability of mephedrone and its metabolites in biological samples is critical for the correct interpretation of toxicological results, particularly in forensic cases where there may be a delay between sample collection and analysis. This compound is instrumental in these stability studies, allowing for the accurate measurement of the parent drug and its metabolites over time and under various storage conditions.

Research has shown that mephedrone is unstable in several biological matrices, with its stability being dependent on the matrix, storage temperature, and the presence of preservatives. kcl.ac.ukoup.com

Whole Blood: Mephedrone demonstrates significant degradation in whole blood, especially at room temperature. oup.com One study reported a complete loss of mephedrone (100%) after 7 days of storage at room temperature in blood. oup.com In another study, mephedrone was undetectable after 30 days at 20°C. oup.com Stability is considerably improved at lower temperatures. For instance, mephedrone was found to be stable in blood stored at -20°C for up to 6 months. upf.eduoup.com The stability of mephedrone's phase I metabolites (dihydro-mephedrone, nor-mephedrone, hydroxytolyl-mephedrone, 4-carboxy-mephedrone, and dihydro-nor-mephedrone) has also been investigated. kcl.ac.uk While all analytes were more stable at -20°C, significant degradation of nor-mephedrone and 4-carboxy-mephedrone was observed at +4°C after 10 days. kcl.ac.uk

Urine: Mephedrone stability in urine is also a concern. Studies have shown significant losses at room temperature within a day for mephedrone and other synthetic cathinones. oup.com The pH of the urine can also influence stability, with mephedrone being more stable in acidic conditions (pH 3.5). oup.com In unpreserved urine, mephedrone showed a 41.7% reduction after 14 days at room temperature. nih.gov

Oral Fluid: In oral fluid, the stability of mephedrone is dependent on the presence of a stabilizing buffer. researchgate.net In neat oral fluid, significant degradation can occur, while in buffered samples, mephedrone can be stable for up to a year at 4°C or -20°C. researchgate.net

Hair: Mephedrone appears to be well-incorporated into hair, and analytical methods have been developed for its detection in this matrix, suggesting a degree of stability over time. rsc.org

The following interactive data table summarizes the stability of mephedrone in different biological matrices under various storage conditions.

Biological Matrix	Storage Temperature	Duration	Mephedrone Loss
Whole Blood	Room Temperature	7 days	100%
Whole Blood	20°C	30 days	Undetectable
Whole Blood	4°C	90 days	Undetectable
Whole Blood	-20°C	6 months	Stable
Urine	Room Temperature	14 days	41.7%
Oral Fluid (Neat)	Room Temperature	2 weeks	Unstable
Oral Fluid (Buffered)	4°C or -20°C	1 year	Stable

This table provides a general overview of mephedrone stability. The exact rate of degradation can be influenced by various factors including initial concentration and specific preservatives used.

Influence of Storage Conditions and Preservatives on Analyte Integrity

Storage temperature is a critical factor affecting the stability of mephedrone. As a general rule, freezing samples at -20°C or lower is the recommended condition to prevent significant loss of the analyte. kcl.ac.ukoup.com

Preservatives also play a role in maintaining the integrity of mephedrone in biological samples. In whole blood, the use of sodium fluoride (B91410) (NaF) as a preservative, often in combination with potassium oxalate (B1200264) or citrate (B86180) buffer, is common. kcl.ac.ukkcl.ac.uk Studies have shown that mephedrone is more stable in blood preserved with acidic preservatives. kcl.ac.uk For oral fluid samples, the use of a buffer solution is crucial for long-term stability. researchgate.net

Analytical Strategies for Post-mortem Toxicology Investigations

In post-mortem toxicology, the accurate detection and quantification of drugs and their metabolites are essential for determining the cause and manner of death. The use of this compound is a key component of analytical strategies for mephedrone in post-mortem cases.

Due to the potential for post-mortem redistribution and degradation, it is crucial to analyze multiple specimens, such as blood, urine, bile, and tissues like the brain and lungs. unito.it LC-MS/MS is the most widely used technique for the analysis of mephedrone and its metabolites in post-mortem samples due to its high sensitivity and selectivity. researchgate.net High-resolution mass spectrometry (HRMS) is also increasingly being used for the identification of unknown metabolites and to distinguish between compounds with similar masses. researchgate.netoup.com

A typical analytical approach in a post-mortem case involving suspected mephedrone use would involve:

Collection of various biological specimens during autopsy. unito.it

Screening of the samples for a broad range of drugs, often using immunoassays, although these may have limited cross-reactivity with new psychoactive substances like mephedrone. core.ac.uk

Confirmation and quantification of mephedrone and its metabolites using a validated GC-MS or LC-MS/MS method with mephedrone-d3 as the internal standard. unito.itoup.com

The interpretation of post-mortem mephedrone concentrations can be challenging due to its instability. oup.com Therefore, understanding the stability of mephedrone and its metabolites in different post-mortem specimens and under various storage conditions is vital for forensic toxicologists to provide an accurate interpretation of the findings. researchgate.net

Neuropsychopharmacological Research Support Through Precise Quantification

Ex Vivo Analysis of Neurotransmitter Levels and Receptor Binding (enabled by mephedrone (B570743) quantification)

The precise quantification of mephedrone allows researchers to correlate its concentration with specific neurochemical changes in the brain. Ex vivo studies, conducted on brain tissue after exposure, have been instrumental in elucidating mephedrone's impact on various neurotransmitter systems.

Mephedrone is known to interact with monoamine transporters, including those for dopamine (B1211576) (DA), serotonin (B10506) (5-HT), and norepinephrine (B1679862) (NE), by blocking their reuptake and stimulating their release. nih.gov In vivo microdialysis studies have confirmed that mephedrone administration leads to a rapid, dose-dependent increase in extracellular dopamine and serotonin levels in key brain regions like the nucleus accumbens. nih.govnih.govnih.gov

Ex vivo tissue analysis further clarifies these effects. One study in adolescent rats found that one hour after a single mephedrone injection, whole tissue concentrations of dopamine were significantly elevated in the striatum, while serotonin levels were significantly decreased in both the striatum and hippocampus. plos.orgplos.org Another study noted that mephedrone exposure leads to decreased glutamate (B1630785) concentration in the thalamus of male rats and increased glutamate in the hypothalamus of female rats. nih.gov Furthermore, subchronic mephedrone administration has been shown to significantly decrease GABA levels in the prefrontal cortex and hippocampus of rats. mdpi.com

The following table summarizes findings on mephedrone-induced changes in neurotransmitter levels from ex vivo studies.

Table 1: Ex Vivo Neurotransmitter Level Changes Following Mephedrone Administration in Rats

Brain Region	Neurotransmitter	Observed Effect	Citation
Striatum	Dopamine (DA)	Increased	plos.orgplos.org
Striatum	Serotonin (5-HT)	Decreased	plos.orgplos.org
Hippocampus	Serotonin (5-HT)	Decreased	plos.org
Thalamus	Glutamate	Decreased (in males)	nih.gov
Hypothalamus	Glutamate	Increased (in females)	nih.gov
Prefrontal Cortex	GABA	Decreased	mdpi.com
Hippocampus	GABA	Decreased	mdpi.com

In addition to measuring neurotransmitter levels, research has focused on mephedrone's affinity for and interaction with specific transporters and receptors. Through competitive binding assays, where mephedrone's ability to displace specific radioligands is measured, researchers have quantified its binding affinity (Ki). Studies have shown that mephedrone has a high affinity for both the dopamine transporter (DAT) and the serotonin transporter (SERT). psu.edu For instance, mephedrone was found to inhibit the uptake of serotonin with a lower IC50 value compared to its inhibition of dopamine uptake, yet it displayed a greater binding affinity for DAT than for SERT in displacement assays. psu.edu Mephedrone also demonstrates a notable affinity for the 5-HT2A receptor, which is significantly higher than its affinity for the D2 dopamine receptor. psu.eduplos.org Repeated exposure has been shown to decrease the density of D2 receptors in the striatum and 5-HT2A receptors in the frontal cortex and hippocampus. plos.org

The table below presents data from various receptor binding and uptake inhibition studies.

Table 2: Mephedrone Interaction with Monoamine Transporters and Receptors

Target	Assay Type	Value	Species	Citation
Serotonin Transporter (SERT)	[3H]paroxetine displacement	Ki = 17.55 ± 0.78 μM	Rat	psu.edu
Dopamine Transporter (DAT)	[3H]WIN35428 displacement	Ki = 1.53 ± 0.47 μM	Rat	psu.edu
Serotonin (5-HT) Uptake	Inhibition	IC50 = 0.31 ± 0.08 μM	Rat	psu.edu
Dopamine (DA) Uptake	Inhibition	IC50 = 0.97 ± 0.05 μM	Rat	psu.edu
5-HT2A Receptor	[3H]ketanserin displacement	Ki = 3.96 ± 0.22 μM	Rat	psu.edu
D2 Receptor	Receptor Density	Decreased	Mouse	plos.org
5-HT2A Receptor	Receptor Density	Decreased	Mouse	plos.org

Investigation of Neuroplasticity Markers in Response to Mephedrone Exposure

Neuroplasticity, the brain's ability to reorganize itself by forming new neural connections, is significantly affected by psychoactive substances. Research into mephedrone's effects has extended to molecular markers of neuroplasticity to understand the long-term structural and functional changes it may induce.

One key area of investigation involves matrix metalloproteinases (MMPs), enzymes that are crucial for remodeling the extracellular matrix and are implicated in synaptic plasticity. Research has shown that mephedrone exposure during adolescence increases the expression of MMP-9 in the ventral striatum of adult rats. mdpi.com This suggests that mephedrone can trigger long-lasting changes in the neural architecture of the brain's reward pathways. mdpi.com

Other studies have examined neurotrophins, such as brain-derived neurotrophic factor (BDNF), which are critical for neuronal survival, growth, and differentiation. While direct studies on mephedrone are emerging, research on related synthetic cathinones shows they can alter the expression of neuroplasticity markers like BDNF and the transcription factor Npas4 in the frontal lobe and hippocampus. mdpi.com These findings indicate that exposure to cathinones can significantly impair cortical and hippocampal homeostasis. mdpi.com Investigations into other psychostimulants like methamphetamine have also highlighted changes in the density of neuronal markers (NeuN) and astrocyte markers (GFAP) in the hippocampus, suggesting that drug exposure can alter the cellular composition and plasticity of this key brain region involved in memory. frontiersin.org

The following table details some of the key findings related to mephedrone and neuroplasticity markers.

Table 3: Mephedrone's Effect on Neuroplasticity Markers

Brain Region	Marker	Observed Effect	Species	Citation
Ventral Striatum	Matrix Metalloproteinase-9 (MMP-9)	Increased Expression	Rat	mdpi.com
Ventral Striatum	Cav1.2 (L-type calcium channel)	Increased Expression	Rat	mdpi.com

Quality Assurance and Regulatory Compliance for Deuterated Reference Standards

Adherence to ISO/IEC 17025 and ISO 17034 Standards for Certified Reference Materials

The quality and reliability of certified reference materials (CRMs) like Mephedrone-d3 hydrochloride are fundamentally underpinned by adherence to international standards, primarily ISO/IEC 17025 and ISO 17034. caymanchem.com These standards provide a comprehensive framework for quality management and technical competence for both the testing laboratories that use CRMs and the producers that manufacture them.

ISO/IEC 17025: General Requirements for the Competence of Testing and Calibration Laboratories

This standard is crucial for laboratories that perform testing and calibration, including those in the forensic sector that would utilize this compound for analytical purposes. ansi.orga2la.org Key aspects of ISO/IEC 17025 include:

Technical Competence: The standard requires laboratories to demonstrate competence in their testing activities. ansi.org This involves having qualified personnel, properly calibrated and maintained equipment, and validated analytical methods. For instance, a forensic laboratory using this compound as an internal standard would need to validate its quantitative method to ensure accuracy and precision.

Quality Management System: Laboratories must implement a robust quality management system to ensure the consistency and reliability of their results. a2la.org This includes document control, corrective actions, and internal audits. arci.com

Impartiality and Confidentiality: The standard emphasizes the importance of impartiality in testing activities and the protection of client information. ansi.org

Accreditation to ISO/IEC 17025 provides confidence in the laboratory's results, which is particularly critical in forensic science where outcomes can have significant legal consequences. ansi.orgscc-ccn.ca

ISO 17034: General Requirements for the Competence of Reference Material Producers

This standard specifically addresses the producers of reference materials (RMs) and certified reference materials (CRMs). nata.com.auansi.org For a compound like this compound to be designated as a CRM, its manufacturer must comply with the rigorous requirements of ISO 17034. caymanchem.comaroscientific.com These requirements include:

Material Production and Characterization: The producer must have well-defined procedures for the production, handling, and storage of the reference material to ensure its homogeneity and stability. nata.com.audakks.de The characterization of the material, including the assignment of property values like purity and concentration, must be performed using metrologically valid procedures. caymanchem.com

Certified Values and Uncertainties: A key output for a CRM is a certificate of analysis that provides the certified property values and their associated measurement uncertainties. caymanchem.com This information is vital for the end-user to correctly incorporate the CRM into their measurement process.

Documentation and Labeling: ISO 17034 specifies requirements for the documentation accompanying the CRM, including a clear statement of its intended use and any necessary storage and handling instructions. nata.com.au

By adhering to ISO 17034, producers of this compound CRMs can provide assurance to their customers that the material is of high quality and suitable for its intended purpose in quantitative analysis. ansi.orgaroscientific.com The standard was developed to instill confidence and trust in the competence of reference material producers. dakks.de

Metrological Traceability of Certified Property Values

Metrological traceability is a cornerstone of reliable and comparable measurement results. For a certified reference material such as this compound, establishing an unbroken chain of comparisons back to a national or international measurement standard is essential. aroscientific.com

The certificate of analysis for a this compound CRM will include a statement of metrological traceability for its certified values. caymanchem.com This means that the assigned values for properties like concentration and purity can be related to a recognized reference, such as a primary standard from a National Metrology Institute (NMI).

This traceability is achieved through a hierarchy of calibrations. The equipment used to certify the this compound, such as balances and analytical instruments, must be calibrated with standards that are themselves traceable. a2la.org This ensures that the measurements made are accurate and consistent with the International System of Units (SI).

For deuterated internal standards like this compound, the use of such well-characterized and traceable materials is critical for the accuracy of the analytical results obtained in various fields, including forensic toxicology and anti-doping analysis. wada-ama.orgwada-ama.org The reliability of these results depends directly on the quality and documented traceability of the certified reference materials used.

Interactive Data Table: Properties of this compound

Property	Value
Formal Name	1-(4-(methyl-d3)phenyl)-2-(methylamino)propan-1-one, monohydrochloride
CAS Number	2747914-15-2
Molecular Formula	C₁₁H₁₂D₃NO • HCl
Formula Weight	216.7
Purity	Varies by supplier, typically ≥98%
Formulation	Often supplied as a 1 mg/ml solution in methanol (B129727) or as a neat solid

Future Directions in Deuterated Mephedrone Analog Research

Development of Novel Isotopically Labeled Mephedrone (B570743) Metabolites for Comprehensive Profiling

The metabolism of mephedrone in the human body is complex, involving several phase I and phase II reactions. nih.govnih.govresearchgate.net Key metabolic transformations include N-demethylation to form nor-mephedrone, hydroxylation of the tolyl group to produce 4-hydroxytolylmephedrone, and reduction of the keto group to yield dihydromephedrone. nih.govnih.govresearchgate.net Further oxidation can lead to the formation of carboxymephedrone metabolites. researchgate.net Understanding the full metabolic profile is essential for developing robust analytical methods and for interpreting toxicological findings.

The synthesis and use of deuterated analogs of these metabolites are critical for advancing research in this area. Isotopically labeled standards allow for more precise quantification in complex biological matrices such as blood, urine, and hair by correcting for matrix effects and variations in extraction efficiency. cuny.edu For instance, the development of deuterated nor-mephedrone, 4-hydroxytolylmephedrone, and dihydromephedrone would significantly enhance the ability of laboratories to conduct comprehensive metabolic profiling. nih.govnih.gov This, in turn, can help in identifying reliable biomarkers of mephedrone use, even after the parent compound is no longer detectable. kcl.ac.uk

Expansion of Analytical Capabilities for Emerging Mephedrone-related Compounds

The clandestine nature of the designer drug market leads to a continuous stream of new mephedrone analogs and related compounds. theanalyticalscientist.com These substances often have minor structural modifications designed to evade detection by existing analytical methods. theanalyticalscientist.comdiva-portal.org To address this challenge, there is a pressing need to expand the analytical capabilities of forensic laboratories.

The use of Mephedrone-d3 hydrochloride as an internal standard is a cornerstone of quantitative methods, typically employing techniques like gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS). diva-portal.org However, the emergence of novel analogs requires the development of new, validated methods and the synthesis of corresponding deuterated standards for each new compound.

Future research should focus on:

Proactive Synthesis: Synthesizing anticipated mephedrone analogs and their deuterated counterparts before they appear on the illicit market. This would enable laboratories to be better prepared for their detection.

High-Resolution Mass Spectrometry (HRMS): This technique is invaluable for identifying unknown compounds based on their accurate mass and fragmentation patterns. nih.gov The development of comprehensive HRMS libraries for mephedrone analogs and their metabolites is a critical future direction.

Complementary Techniques: Exploring and validating other analytical techniques, such as Raman spectroscopy and nuclear magnetic resonance (NMR) spectroscopy, can provide complementary information for the unambiguous identification of new psychoactive substances (NPS). diva-portal.orgrsc.org

The rapid evolution of the NPS market necessitates a multi-faceted and proactive approach to analytical method development to ensure that laboratories can keep pace with emerging threats. unodc.org

Application of this compound in Mechanistic Pathway Discovery

Beyond its role as an internal standard in quantitative analysis, this compound can be a valuable tool in elucidating the metabolic and mechanistic pathways of mephedrone. Stable isotope labeling is a powerful technique for tracing the fate of a drug in biological systems. researchgate.net

By administering this compound in in vitro or in vivo models, researchers can track the formation of its metabolites with greater certainty. The deuterium (B1214612) label provides a distinct mass shift that allows for the clear differentiation of drug-related compounds from endogenous molecules in complex biological samples. researchgate.net This approach can help to:

Confirm Metabolic Pathways: The use of a labeled parent compound can definitively link it to its downstream metabolites, confirming the proposed metabolic pathways. researchgate.net

Discover Novel Metabolites: The distinct isotopic signature can aid in the discovery of previously unknown or minor metabolites that might be missed in conventional metabolic studies.

Investigate Enzyme Kinetics: Stable isotope-labeled compounds can be used to study the kinetics of the enzymes responsible for mephedrone metabolism, such as cytochrome P450 2D6 (CYP2D6). researchgate.net

Q & A

Q. How can researchers verify the identity and purity of Mephedrone-d3 hydrochloride in analytical workflows?

To confirm identity and purity, use a combination of high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. HRMS provides accurate mass measurements (e.g., molecular weight: 216.7223 g/mol for this compound), while NMR (e.g., 400 MHz instruments) confirms structural integrity via deuterium substitution patterns. Cross-reference with certified reference materials (CRMs) such as LGCAMP1405.01-02, which are validated under ISO/IEC 17025 standards. Batch-specific certificates of analysis (CoA) should include retention time data from liquid chromatography-mass spectrometry (LC-MS) and purity ≥98% .

Q. What safety protocols are essential for handling this compound in laboratory settings?

• Personal Protective Equipment (PPE): Wear nitrile gloves, lab coats, and safety goggles to avoid skin/eye contact. Use N95 masks in ventilated areas to prevent inhalation .
• Storage: Store at -20°C in sealed, light-resistant containers to ensure stability (≥5 years) .
• Waste disposal: Decontaminate spills with 70% ethanol and dispose of waste via licensed biohazard contractors .

Q. How should researchers prepare standardized stock solutions of this compound for quantitative analysis?

• Solvent selection: Use methanol:water (50:50 v/v) for solubility and stability. Avoid dimethyl sulfoxide (DMSO) due to potential interference in LC-MS .
• Concentration range: Prepare working solutions (e.g., 4–200 ng/mL for parent compound; 40–2000 ng/mL for metabolites) and validate via calibration curves (R² ≥0.99) .
• Internal standards: Deuterated analogs (e.g., MEPH-d3) minimize matrix effects in LC-MS workflows .

Advanced Research Questions

Q. What methodological considerations are critical for validating LC-MS/MS assays for this compound in biological matrices?

• Linearity and sensitivity: Establish linear dynamic ranges (e.g., 4–200 ng/mL) with limits of detection (LOD) ≤1 ng/mL and quantification (LOQ) ≤4 ng/mL .
• Matrix effects: Assess ion suppression/enhancement using post-column infusion. Normalize with deuterated internal standards (e.g., MEPH-d3) .
• Accuracy/precision: Validate intra-day and inter-day precision (CV <15%) and accuracy (85–115%) using spiked whole blood or plasma .

Q. How can researchers investigate the stability of this compound and its phase I metabolites under varying storage conditions?

• Experimental design: Incubate spiked whole blood at 4°C, 20°C, and -80°C over 0–72 hours. Quench reactions with sodium fluoride/potassium oxalate to inhibit enzymatic degradation .
• Analytical endpoints: Quantify degradation products (e.g., dihydro-nor-mephedrone [DHNM]) via LC-MS/MS. Report stability as % recovery relative to baseline .
• Key findings: this compound degrades <10% at -80°C but shows significant instability (>30% loss) at 20°C after 24 hours .

Q. What strategies enable differentiation of this compound from structurally similar cathinones in forensic samples?

• Chromatographic separation: Use C18 columns (e.g., 2.1 × 100 mm, 1.7 µm) with gradient elution (0.1% formic acid in water/acetonitrile) to resolve retention time differences .
• HRMS profiling: Monitor deuterium-specific fragment ions (e.g., m/z 82.0652 for MEPH-d3 vs. m/z 79.0542 for non-deuterated analogs) .
• Cross-validation: Compare against CRMs (e.g., LGCAMP1405.01-02) and spiked negative controls .

Q. How can researchers synthesize and characterize deuterated metabolites of this compound for pharmacokinetic studies?

• Synthetic routes: Reduce nor-mephedrone (NOR) with sodium borohydride (NaBH₄) to yield dihydro metabolites (e.g., DHNM). Purify via solid-phase extraction (SPE) using Xtrackt® DAU cartridges .
• Characterization: Confirm structures via HRMS (e.g., Q-Exactive Orbitrap) and ¹H/¹³C NMR. Report deuterium incorporation efficiency (>98%) .
• Application: Use metabolites as internal standards to quantify in vivo biotransformation pathways .